Cas no 1856687-89-2 (1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione)

• Product Name: 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione
• CAS No: 1856687-89-2
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6151984
• PubChem ID: 165483376
• Update Time: 2025-06-11

1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1127238
• 1856687-89-2
• 1-cyclopentyl-5-methoxy-2-methylpentane-1,3-dione
• 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione

• Inchi： 1S/C12H20O3/c1-9(11(13)7-8-15-2)12(14)10-5-3-4-6-10/h9-10H,3-8H2,1-2H3
• InChI Key： KPAXVTOUOHDTCP-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(CCOC)=O)C1CCCC1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione

Introduction to 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione (CAS No. 1856687-89-2)

1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1856687-89-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This dione derivative features a cyclopentyl ring substituted with a methoxy group and a methyl group, coupled with a central diketone moiety, making it a versatile intermediate for the synthesis of more intricate molecules.

The compound's unique structural framework positions it as a valuable building block in the development of novel chemical entities (NCEs). The presence of both electron-withdrawing and electron-donating groups around the dione core enhances its reactivity, enabling diverse functionalization strategies. These properties make it particularly appealing for medicinal chemists seeking to explore new pharmacophores or optimize existing drug candidates.

In recent years, there has been growing interest in dione-based compounds due to their broad spectrum of biological activities. Research has demonstrated that such molecules can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, derivatives of cyclopentanone diones have shown potential in targeting metabolic pathways associated with inflammation and neurodegeneration.

The 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione structure provides an excellent scaffold for modulating bioactivity through structural modifications. The cyclopentyl ring contributes to steric hindrance and lipophilicity, while the methoxy group can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets. Additionally, the diketone moiety is highly reactive toward nucleophilic additions, allowing for further derivatization to introduce additional functional groups.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of dione derivatives. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict the binding interactions of this compound with potential drug targets. Such computational approaches have accelerated the discovery process, leading to faster identification of lead compounds for further optimization.

The synthesis of 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione involves multi-step organic transformations that highlight the compound's synthetic utility. Key synthetic routes include cyclization reactions, Grignard additions, and condensation processes that construct the cyclopentane core and introduce the dione functionality. These synthetic methodologies are well-documented in the literature and have been refined to achieve high yields and purity levels suitable for pharmaceutical applications.

In industrial settings, process optimization plays a crucial role in scaling up the production of such intermediates. Continuous flow chemistry has emerged as an effective approach for synthesizing complex molecules like 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione, offering improved efficiency and reduced environmental impact compared to traditional batch processing methods. This shift toward greener chemistry aligns with global efforts to minimize waste and energy consumption in chemical manufacturing.

The pharmacological potential of 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as cytochrome P450 monooxygenases and cytidine deaminases, which are critical in drug metabolism and nucleotide biosynthesis. Preliminary findings suggest that this compound may modulate these pathways by acting as a competitive inhibitor or substrate mimic.

Moreover, the structural motif of this dione derivative shares similarities with known bioactive scaffolds used in clinical therapeutics. By comparing its properties with established drugs, researchers can gain insights into its potential therapeutic applications. For example, analogs with similar skeletons have been reported to exhibit anti-inflammatory and analgesic effects, suggesting that 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione could be developed into novel treatments for related conditions.

The development of new analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) are routinely employed to characterize its molecular structure and monitor its degradation products. These tools provide essential data for assessing stability profiles and metabolic fate predictions.

As research progresses, interdisciplinary collaborations between organic chemists, medicinal chemists, and bioinformaticians will be crucial for unlocking the full potential of 1-Cyclopentyl-5-methoxy-2-methylpentane-1,3-dione. By integrating experimental data with computational modeling and machine learning algorithms, scientists can accelerate the discovery pipeline from lead identification to clinical candidate selection.

The future directions for this compound include exploring its role in drug repurposing initiatives—leveraging existing biological knowledge to identify new therapeutic uses—and investigating its suitability for combination therapies alongside other bioactive molecules. Such efforts will require rigorous testing across multiple models systems to validate its efficacy and safety profiles before moving into human trials.